3-ethoxy-1-ethyl-N-(4-methylbenzyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-1-ethyl-N-[(4-methylphenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O2/c1-4-19-11-14(16(18-19)21-5-2)15(20)17-10-13-8-6-12(3)7-9-13/h6-9,11H,4-5,10H2,1-3H3,(H,17,20)
• InChI Key: WHDSVVVERXTHAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• CAS No.: 1014069-92-1

Description

3-ethoxy-1-ethyl-N-(4-methylbenzyl)-1H-pyrazole-4-carboxamide is a synthetic compound that belongs to the pyrazole class of chemicals. This compound has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Biological Activity

One significant area of application is in the synthesis of novel chemical entities. Research has demonstrated the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, showcasing potential anti-cancer properties. These compounds were evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their relevance in medicinal chemistry and oncology research (Hassan, Hafez, & Osman, 2014).

Herbicidal Applications

Another research direction involves the development of herbicides. A study on the synthesis and herbicidal activity of new pyrazole-4-carboxamide derivatives revealed that these compounds exhibit significant herbicidal activity against various weeds, demonstrating the chemical's utility in agricultural sciences. The study highlighted the benzyloxy group's role in enhancing the bleaching activity, with certain derivatives showing promising results as rice herbicides (Ohno et al., 2004).

Chemical Synthesis and Material Science

Further applications extend to the field of chemical synthesis and material science, where the compound's derivatives serve as key intermediates. For example, the regioselective synthesis of complex molecules such as 8,8'-methylene-bis-4-oxo-dihydrochromeno[4,3-c]pyrazoles showcases the compound's utility in synthesizing materials with potential optical and electronic properties (Reddy & Nagaraj, 2008).

Anticancer and Antitumor Activity

In the realm of anticancer research, derivatives of 3-ethoxy-1-ethyl-N-(4-methylbenzyl)-1H-pyrazole-4-carboxamide have been synthesized and shown to exhibit in vitro cytotoxic activity against human cancer cell lines, including colon, lung, breast, and liver cancers. These studies not only highlight the compound's therapeutic potential but also its role in advancing cancer treatment research (Hassan et al., 2015).